Cas no 167687-19-6 (2-Buten-1-ol, 4-[(4-methoxyphenyl)methoxy]-2-methyl-, (2E)-)

• Product Name: 2-Buten-1-ol, 4-[(4-methoxyphenyl)methoxy]-2-methyl-, (2E)-
• CAS No: 167687-19-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1348387
• PubChem ID: 11322008
• Update Time: 2025-04-20

2-Buten-1-ol, 4-[(4-methoxyphenyl)methoxy]-2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4-[(4-methoxyphenyl)methoxy]-2-methyl-, (2E)-
• (E)-4-((4-methoxybenzyl)oxy)-2-methylbut-2-en-1-ol
• SCHEMBL9039871
• 167687-19-6

• Inchi： 1S/C13H18O3/c1-11(9-14)7-8-16-10-12-3-5-13(15-2)6-4-12/h3-7,14H,8-10H2,1-2H3/b11-7+
• InChI Key： HJZWTFHPFAOVDO-YRNVUSSQSA-N
• SMILES： O(C/C=C(\C)/CO)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers